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Compound of Interest

Compound Name: POTASSIUM TETRABORATE)

Cat. No.: B1174977

Audience: Researchers, scientists, and drug development professionals.

Introduction and Applications

Potassium tetraborate (K2B4O>) is an alkaline salt that, when dissolved in water, hydrolyzes to
form a mildly alkaline solution with excellent buffering capabilities.[1][2][3][4] The relatively
constant pH of its aqueous solutions makes it a valuable buffering agent, often recommended
as a primary standard in analytical procedures.[1][3][4] This buffer is particularly useful in
applications where sodium salts must be avoided.[1][2][4]

Common applications include:

Analytical Chemistry: Used as a pH buffer and a standard in various analytical techniques,
including titrations.[1][5]

» Biochemistry and Drug Development: Employed in various assays and formulations where a
stable pH in the alkaline range is required.

« Industrial Processes: Utilized in welding and soldering fluxes, as a solvent for metallic oxides
at high temperatures, and in the formulation of industrial lubricants.[1][2][4]

o Cosmetics and Personal Care: Acts as a pH stabilizer in products like lotions and creams.[5]

Quantitative Data Summary
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The following table summarizes the key properties of potassium tetraborate tetrahydrate, the
common form used for buffer preparation.

Parameter Value

Chemical Name Potassium Tetraborate Tetrahydrate
Synonyms Potassium Biborate Tetrahydrate[6][7]
Molecular Formula K2B4O7 - 4H20[4][6][8]

Molecular Weight 305.50 g/mol [1][6][8]

Appearance White crystalline granules or powder[1][2]
pH of 2% (w/w) Solution Approximately 9.2[1][4]

Useful Buffer Range 8.1 - 9.2 (when adjusted with HCI)[9]

Experimental Protocol: Preparation of 1L of 0.1 M
Potassium Tetraborate Buffer

This protocol details the steps to prepare 1 liter of a 0.1 M potassium tetraborate buffer
solution. The resulting solution will have a pH of approximately 9.2.

3.1 Materials and Equipment

Potassium tetraborate tetrahydrate (K2B4O7 - 4H20) (Reagent Grade)

Deionized or distilled water

1 L volumetric flask

1 L beaker

Analytical balance

Magnetic stirrer and stir bar

pH meter with calibration standards
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e Wash bottle

e Clean, labeled storage bottle

e 0.1 M Hydrochloric acid (HCI) and 0.1 M Potassium hydroxide (KOH) for pH adjustment
(optional)

3.2 Safety Precautions

o Potassium tetraborate is suspected of damaging the unborn child and may cause eye, skin,
and respiratory irritation.[7][10][11]

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a
lab coat, and nitrile gloves.[7][10]

» Handle the powder in a well-ventilated area or a fume hood to avoid inhaling dust.[7]

o Consult the Safety Data Sheet (SDS) for potassium tetraborate before starting any work.[7]
[10][11][12][13]

3.3 Preparation Steps

o Calculate the Required Mass:

o To prepare 1 L of a 0.1 M solution, the required mass of potassium tetraborate
tetrahydrate (MW = 305.50 g/mol) is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) =0.1 mol/L x 1 L x 305.50 g/mol =30.55 g

» Weigh the Reagent:

o Using an analytical balance, accurately weigh out 30.55 g of potassium tetraborate
tetrahydrate powder.

e Dissolve the Reagent:
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[e]

Pour approximately 800 mL of deionized water into a 1 L beaker.

o

Place a magnetic stir bar in the beaker and set it on a magnetic stirrer.

[¢]

Slowly add the weighed potassium tetraborate powder to the water while stirring.

[¢]

Continue stirring until the powder is completely dissolved.

e pH Measurement and Adjustment:

o Calibrate the pH meter according to the manufacturer's instructions using standard
buffers.

o Immerse the pH electrode in the buffer solution and record the pH. The pH should be
approximately 9.2.[1][4]

o If a different pH is required within the buffering range (e.g., pH 9.0), adjust by adding 0.1 M
HCI dropwise to lower the pH or 0.1 M KOH to raise it. Stir continuously and allow the
reading to stabilize before adding more acid or base.

e Adjust to Final Volume:
o Carefully transfer the solution from the beaker into a 1 L volumetric flask.

o Rinse the beaker two to three times with a small amount of deionized water, transferring
the rinsing into the volumetric flask each time to ensure all the buffer is transferred.

o Add deionized water to the flask until the bottom of the meniscus reaches the 1 L
calibration mark.

» Final Mixing and Storage:

o Stopper the volumetric flask and invert it 15-20 times to ensure the solution is
homogeneous.

o Transfer the final buffer solution to a clean, clearly labeled storage bottle. Include the
name of the buffer (0.1 M Potassium Tetraborate), the final pH, the preparation date, and
your initials.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.borax.com/products/potassium-tetraborate
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Data-Sheets/potassium-tetraborate.pdf?ext=.pdf
https://www.benchchem.com/product/b1174977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Store the solution at room temperature in a tightly sealed container. The solution is stable

for at least six months, but it is good practice to verify the pH before each use if stored for
an extended period.[14]

Visualization

4.1 Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow for the preparation of the potassium
tetraborate buffer solution.

Calculate Mass of
K2B407-4H20
(30.55 g for 1L)

Weigh 30.55 g of
Potassium Tetraborate
Tetrahydrate

Dissolve in ~800 mL
of Deionized Water
with Stirring

Calibrate pH Meter &
Measure/Adjust pH
(Target: ~9.2)

Transfer to 1L Volumetric Flask
& Add Water to Mark

Mix, Transfer & Store
in Labeled Bottle

Click to download full resolution via product page

Caption: Workflow for preparing 0.1 M potassium tetraborate buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

